Cas no 285124-33-6 (Carbamic acid,N-[(1R)-1-(2-hydroxyethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-[(1R)-1-(2-hydroxyethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester
• CAS No: 285124-33-6
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 248499
• Update Time: 2025-10-25

Carbamic acid,N-[(1R)-1-(2-hydroxyethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1R)-1-(2-hydroxyethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester
• (R)-3-((tert-Butoxycarbonyl)amino)-4-methylpentanol
• Carbamic acid,[(1R)-1-(2-hydroxyethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [(1R)-1-(2-hydroxyethyl)-2-methylpropyl]-, 1,1-dimethylethyl
• Boc-(R)-3-amino-4-methylpentan-1-ol
• Carbamic acid, N-[(1R)-1-(2-hydroxyethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester
• N-(t-Butoxycarbonyl)-L-β-homovalinol

• Inchi： 1S/C11H23NO3/c1-8(2)9(6-7-13)12-10(14)15-11(3,4)5/h8-9,13H,6-7H2,1-5H3,(H,12,14)/t9-/m1/s1
• InChI Key： HYEXCBXDBHHJJY-SECBINFHSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](CCO)C(C)C

Experimental Properties

• Density: 0.984±0.06 g/cm3(Predicted)
• Boiling Point: 326.8±25.0 °C(Predicted)
• pka: 12.24±0.46(Predicted)

Additional information on Carbamic acid,N-[(1R)-1-(2-hydroxyethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester

Recent Advances in the Study of Carbamic Acid, N-[(1R)-1-(2-hydroxyethyl)-2-methylpropyl]-, 1,1-dimethylethyl Ester (CAS: 285124-33-6)

The compound Carbamic acid, N-[(1R)-1-(2-hydroxyethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester (CAS: 285124-33-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug development, particularly in the design of enzyme inhibitors and prodrugs. The tert-butyl ester moiety and the chiral center at the (1R)-position are critical for its biological activity and metabolic stability.

One of the most notable advancements in the study of this compound is its role in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Carbamic acid, N-[(1R)-1-(2-hydroxyethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester exhibit potent inhibitory activity against serine proteases, which are implicated in a range of pathological conditions, including inflammation and cancer. The researchers utilized a combination of molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the hydroxyethyl group enhances hydrogen bonding with the active site residues of the target enzymes.

In addition to its applications in protease inhibition, this compound has also been investigated for its potential as a prodrug. A recent preprint on bioRxiv highlighted its use in improving the bioavailability of poorly soluble drugs. The study found that the tert-butyl ester group can be enzymatically cleaved in vivo, releasing the active drug moiety while the hydroxyethyl group facilitates solubility. This dual functionality makes it an attractive candidate for prodrug design, particularly for oral formulations.

Further research has explored the synthetic pathways for Carbamic acid, N-[(1R)-1-(2-hydroxyethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester. A 2022 paper in Organic Letters detailed an efficient asymmetric synthesis route using chiral auxiliaries, achieving high enantiomeric purity (>99% ee). This methodological advancement is crucial for scaling up production and ensuring consistency in pharmaceutical applications. The study also noted that the compound's stability under physiological conditions makes it suitable for long-term storage and transportation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that while the prodrug derivatives exhibit improved solubility, their metabolic clearance rates vary significantly across species. Ongoing research aims to optimize the structural features of this compound to enhance its pharmacokinetic profile and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of therapeutics based on this scaffold.

In conclusion, Carbamic acid, N-[(1R)-1-(2-hydroxyethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester (CAS: 285124-33-6) represents a versatile and promising intermediate in drug discovery. Its applications in protease inhibition and prodrug design, coupled with advances in synthetic methodologies, underscore its potential to address unmet medical needs. Future research should focus on overcoming the current limitations and translating these findings into clinically viable therapies.